3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol, 95%

• IUPAC Name: 3-chloro-5-(3-chloro-4-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O2/c1-17-13-3-2-8(6-12(13)15)9-4-10(14)7-11(16)5-9/h2-7,16H,1H3
• InChI Key: DGWJACSICWLDEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)O)Cl
• Molecular Formula: C13H10Cl2O2
• DSSTOX Substance ID: DTXSID10686076
• Molecular Weight: 269.12 g/mol
• CAS RN: 1261921-27-0

Description

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol (95%) is a compound with a wide range of applications in the field of scientific research. It is a versatile compound, with a wide range of uses in both inorganic and organic chemistry. It is a white crystalline solid with a melting point of 140-141 degrees Celsius. It is soluble in ethanol and chloroform, and insoluble in water. 3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol is a highly reactive compound, and is often used as a reagent in chemical synthesis.

Mechanism of Action

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol (95%) is a highly reactive compound, and its mechanism of action is based on its ability to act as an electrophile in organic reactions. It reacts with nucleophiles such as amines, alcohols, and carboxylic acids, to form new compounds. It is also used in oxidation reactions, where it acts as an oxidant.
Biochemical and Physiological Effects
3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol (95%) has no known biochemical or physiological effects. It is not known to be toxic or carcinogenic, and is not considered to be an environmental hazard.

Advantages and Limitations for Lab Experiments

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol (95%) has several advantages for use in laboratory experiments. It is highly reactive, and can be used in a wide variety of reactions. It is also relatively inexpensive, and is readily available from chemical suppliers. The main limitation of this compound is its tendency to react with nucleophiles, which can lead to unwanted side reactions.

Future Directions

The future of 3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol (95%) is bright. It is a versatile compound, and its applications are constantly expanding. It is being used in the synthesis of a variety of organic and inorganic compounds, and is being explored as a potential catalyst in polymerization reactions. In addition, it is being studied as a potential reagent for the synthesis of pharmaceuticals, agrochemicals, and dyes. Finally, it is being explored as a potential reagent for the synthesis of polymers and for the production of energy.

Synthesis Methods

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol (95%) can be synthesized by a variety of methods. The most common method involves the reaction of 3-chloro-4-methoxyphenol with chlorine in the presence of an aqueous base. This reaction produces a mixture of 3-chloro-5-(3-chloro-4-methoxyphenol)phenol (95%) and 3-chloro-4-methoxybenzaldehyde. The mixture is then separated by crystallization and the desired product is obtained.

Scientific Research Applications

3-Chloro-5-(3-chloro-4-methoxyphenyl)phenol (95%) has many applications in scientific research. It is a versatile reagent, and can be used in a variety of chemical reactions. It is used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of inorganic compounds, such as catalysts and metal complexes. In addition, it is used in the synthesis of polymers, and as a catalyst in polymerization reactions.